![molecular formula C15H20N2O5 B2588791 N1-((4-hydroxytetrahydro-2H-pyran-4-yl)methyl)-N2-(4-methoxyphenyl)oxalamide CAS No. 1351618-19-3](/img/structure/B2588791.png)
N1-((4-hydroxytetrahydro-2H-pyran-4-yl)methyl)-N2-(4-methoxyphenyl)oxalamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N1-((4-hydroxytetrahydro-2H-pyran-4-yl)methyl)-N2-(4-methoxyphenyl)oxalamide, also known as HPO, is a novel compound that has gained significant attention in the scientific community due to its potential therapeutic applications. HPO is a small molecule that has been shown to possess a wide range of biological activities, including anti-inflammatory, anti-cancer, and anti-diabetic properties.
Scientific Research Applications
Protective Group in Oligoribonucleotide Synthesis A study by Reese, Serafinowska, and Zappia (1986) explored the use of related compounds as protective groups in oligoribonucleotide synthesis. They found that these compounds, similar in structure to N1-((4-hydroxytetrahydro-2H-pyran-4-yl)methyl)-N2-(4-methoxyphenyl)oxalamide, exhibit acid lability suitable for mild hydrolytic conditions, making them valuable in the synthesis process (Reese, Serafinowska, & Zappia, 1986).
Bioactive Pyrazole Derivatives Titi et al. (2020) investigated pyrazole derivatives for their bioactivity, including antitumor, antifungal, and antibacterial properties. While not directly studying this compound, their research provides insight into the potential pharmacological applications of structurally similar compounds (Titi et al., 2020).
Synthesis and Characterization in Chemical Research Agekyan and Mkryan (2015) conducted a study on the synthesis and characterization of compounds related to this compound. Their research contributes to the understanding of the chemical properties and potential applications of these compounds in various fields of chemistry (Agekyan & Mkryan, 2015).
Pharmacological Evaluation of Heterocyclic Compounds Faheem (2018) examined the pharmacological potential of heterocyclic compounds, including those structurally similar to this compound. This study highlighted their use in toxicity assessment, tumor inhibition, and antioxidant actions, showcasing the compound's relevance in medical and pharmaceutical research (Faheem, 2018).
Novel Synthesis Techniques in Organic Chemistry Research by Reddy et al. (2012) focused on novel synthesis techniques involving compounds structurally similar to this compound. Their work contributes to the development of new methods in organic synthesis, which could be applicable to a range of chemical compounds (Reddy et al., 2012).
Properties
IUPAC Name |
N-[(4-hydroxyoxan-4-yl)methyl]-N'-(4-methoxyphenyl)oxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H20N2O5/c1-21-12-4-2-11(3-5-12)17-14(19)13(18)16-10-15(20)6-8-22-9-7-15/h2-5,20H,6-10H2,1H3,(H,16,18)(H,17,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DEJQIFKEIXWFJV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)NC(=O)C(=O)NCC2(CCOCC2)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H20N2O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
308.33 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.